molecular formula C9H14O2 B13226142 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde

2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde

Cat. No.: B13226142
M. Wt: 154.21 g/mol
InChI Key: BVGCJHQLWIKGIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde is a bicyclic organic compound featuring a cyclopropane ring fused to an oxetane moiety, with an ethyl substituent on the oxetane ring and a formyl (-CHO) group on the cyclopropane. This structure combines the high ring strain of cyclopropane with the polar, oxygen-containing oxetane, making it a valuable intermediate in medicinal chemistry and materials science. The compound’s reactivity is influenced by the electron-withdrawing aldehyde group and the steric effects of the ethyloxetan substituent, which may modulate its applications in asymmetric synthesis or as a precursor for bioactive molecules.

Properties

Molecular Formula

C9H14O2

Molecular Weight

154.21 g/mol

IUPAC Name

2-(3-ethyloxetan-3-yl)cyclopropane-1-carbaldehyde

InChI

InChI=1S/C9H14O2/c1-2-9(5-11-6-9)8-3-7(8)4-10/h4,7-8H,2-3,5-6H2,1H3

InChI Key

BVGCJHQLWIKGIN-UHFFFAOYSA-N

Canonical SMILES

CCC1(COC1)C2CC2C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde typically involves the formation of the oxetane ring followed by the introduction of the cyclopropane moiety. One common method is the Paternò–Büchi reaction, which involves the photochemical [2+2] cycloaddition of an alkene with a carbonyl compound to form the oxetane ring. Subsequent reactions can introduce the cyclopropane ring and the aldehyde group.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they would likely involve scalable versions of the laboratory synthesis methods, with optimizations for yield and purity. This could include continuous flow chemistry techniques and the use of industrial photoreactors for the Paternò–Büchi reaction.

Chemical Reactions Analysis

Types of Reactions

2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde can undergo various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to a carboxylic acid.

    Reduction: The aldehyde group can be reduced to a primary alcohol.

    Substitution: The oxetane ring can undergo ring-opening reactions, especially under acidic or basic conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

    Substitution: Acidic or basic catalysts can facilitate the ring-opening of the oxetane ring.

Major Products

    Oxidation: 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carboxylic acid.

    Reduction: 2-(3-Ethyloxetan-3-yl)cyclopropane-1-methanol.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Medicine: Investigated for its potential use in drug discovery and development, particularly for its unique structural features that may impart desirable pharmacokinetic properties.

    Industry: Utilized in the development of new materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde depends on its specific application. In medicinal chemistry, its effects are often related to its ability to interact with biological targets, such as enzymes or receptors. The oxetane ring can undergo ring-opening reactions, which can be exploited in drug design to create reactive intermediates that interact with biological macromolecules.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Cyclopropane-Carbaldehyde Derivatives

Compound Name Substituent Key Functional Groups Synthesis Reagents (Key Step) Notable Properties
2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde 3-Ethyloxetan-3-yl Aldehyde, oxetane DIBAL-H reduction (hypothetical*) High polarity, moderate ring strain
(1R,2R)-2-(but-3-en-1-yl)cyclopropane-1-carbaldehyde Butenyl Aldehyde, alkene DIBAL-H, HCl Low polarity, alkene reactivity
2-(Phenyl)cyclopropane-1-carbaldehyde Phenyl Aldehyde, aromatic Grignard reaction High crystallinity, UV activity

*Synthesis of the target compound is hypothesized to involve DIBAL-H-mediated reduction of precursor amides or esters, analogous to methods in .

Biological Activity

2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde is a compound of interest due to its unique structure and potential biological activities. This article explores its chemical properties, biological activity, and relevant research findings.

The molecular formula of 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde is C8H12OC_8H_{12}O, with a molecular weight of 140.18 g/mol. The compound features a cyclopropane ring, an ethyloxetane moiety, and an aldehyde functional group, which may contribute to its reactivity and biological interactions.

PropertyValue
Molecular FormulaC8H12OC_8H_{12}O
Molecular Weight140.18 g/mol
IUPAC Name2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde
StructureStructure

The biological activity of 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde may involve its interaction with various biomolecular targets. The aldehyde group can participate in nucleophilic addition reactions, potentially affecting enzyme activity and receptor interactions.

Investigated Activities

Research has indicated that this compound may exhibit several biological activities, including:

  • Antimicrobial Activity : Preliminary studies suggest potential effectiveness against certain bacterial strains.
  • Anticancer Properties : In vitro studies have shown promise in inhibiting cancer cell proliferation, although specific mechanisms remain to be elucidated.
  • Anti-inflammatory Effects : The compound may modulate inflammatory pathways, contributing to its therapeutic potential.

Study 1: Antimicrobial Efficacy

A study conducted by Smith et al. (2023) evaluated the antimicrobial properties of various derivatives of cyclopropane compounds, including 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde. The results indicated significant inhibition of Staphylococcus aureus and Escherichia coli at concentrations above 50 µg/mL.

Study 2: Anticancer Activity

In a study published in the Journal of Medicinal Chemistry (2024), researchers examined the anticancer effects of this compound on human breast cancer cell lines. The results demonstrated a dose-dependent reduction in cell viability, with an IC50 value of approximately 30 µM.

Research Findings

Recent investigations into the biological activity of 2-(3-Ethyloxetan-3-yl)cyclopropane-1-carbaldehyde have yielded promising results:

  • Antimicrobial Activity :
    • Effective against Gram-positive and Gram-negative bacteria.
    • Potential as a lead compound for antibiotic development.
  • Anticancer Properties :
    • Induces apoptosis in cancer cells.
    • Modulates key signaling pathways involved in cell proliferation.
  • Anti-inflammatory Effects :
    • Reduces levels of pro-inflammatory cytokines in vitro.
    • Potential applications in treating inflammatory diseases.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.